Cas no 106946-74-1 (Boc-Isoleucinol)

Boc-Isoleucinol Properties

Names and Identifiers

• N-Boc-L-isoleucinol
• Boc-Isoleucinol
• Boc-L-isoleucinol
• N-t-BOC-L-Isoleucinol
• Boc-(2S,3S)-2-amino-3-methyl-1-pentanol
• N-Boc-(2S)-Amino-(3S)-methyl-1-pentanol
• N-(tert-Butoxycarbonyl)-L-isoleucinol
• N-Boc-(2S,3S)-(-)-2-Amino-3-methyl-1-pentanol
• H-Thr(tBu)-OMe∙HCl
• tert-butyl N-[(2S,3S)-1-hydroxy-3-methylpentan-2-yl]carbamate
• tert-Butyl N-[(2S,3R)-1-hydroxy-3-methylpentan-2-yl]carbamate
• BOC-LLE-OL
• BOC-ILE-OL
• Boc-L-Ile-OL
• BOC-L-isoleuinol
• N-Boc-L-isolucinole
• N-Boc-(2S,3S)-(−
• tert-Butyl ((2S,3S)-1-hydroxy-3-methylpentan-2-yl)carbamate
• tert-Butyl [(2S,3S)-1-hydroxy-3-methylpentan-2-yl]carbamate
• PubChem15801
• KSC494M6D
• BPLDQMXXYMKQPW-DTWKUNHWSA-N
• N-(t-butoxycarbonyl)-L-isoleucinol
• FC1227
• FCH40
• A801542
• MFCD00235929
• EN300-4769852
• tert-Butyl((2S,3S)-1-hydroxy-3-methylpentan-2-yl)carbamate
• CS-W014810
• AC-31984
• DTXSID00557802
• AKOS015998829
• N-Boc-(2S,3S)-(-)-2-amino-3-methyl-1-pentanol, 96%
• tert-butyl N-[(1S,2S)-1-(hydroxymethyl)-2-methyl-butyl]carbamate;N-Boc-L-isoleucinol
• n-boc-(2s,3s)-2-amino-3-methyl-1-pentanol
• SCHEMBL7295817
• N-(tert.-butyloxycarbonyl)-L-isoleucinol
• tert-butyl (2S,3S)-1-hydroxy-3-methylpentan-2-ylcarbamate
• 106946-74-1
• AKOS005259796
• AS-17737
• (S)-N-(tert-butoxycarbonyl)-isoleucinol
• TERT-BUTYL N-[(2S,3S)-1-HYDROXY-3-METHYLPENTAN-2-YL]CARBAMATE
• boc-Isoleucinol
• +Expand

• MDL： MFCD00235929
• InChIKey： BPLDQMXXYMKQPW-DTWKUNHWSA-N
• Inchi： 1S/C11H23NO3/c1-6-8(2)9(7-13)12-10(14)15-11(3,4)5/h8-9,13H,6-7H2,1-5H3,(H,12,14)/t8-,9+/m0/s1
• SMILES： O(C(N[C@H](CO)[C@@H](C)CC)=O)C(C)(C)C
• BRN： 3604099

Computed Properties

• Exact Mass: 217.16800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 217.167794
• Heavy Atom Count: 15
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 58.6

Experimental Properties

• LogP: 2.30900
• PSA: 58.56000
• Refractive Index: n20/D 1.455
• Boiling Point: 121-126 °C/0.6 mmHg
• Melting Point: No data available
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Color/Form: No data available
• Solubility: Insoluble in water
• Density: 0.9840

Boc-Isoleucinol Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：S45
• Safety Instruction： S45
• Risk Phrases：R25
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Hazard Statement： H301
• Warning Statement： P301+P310
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 25
• Signal Word：Danger

Boc-Isoleucinol Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether